(5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile

• IUPAC Name: 2-(5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indole]-1'-yl)acetonitrile
• InChI: InChI=1S/C16H18N2O3/c1-2-3-4-12-5-6-14-13(11-12)16(20-9-10-21-16)15(19)18(14)8-7-17/h5-6,11H,2-4,8-10H2,1H3
• InChI Key: VASMJYIHCXYZSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1)N(C(=O)C23OCCO3)CC#N
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

(5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors, leading to the suppression of various cellular processes. The compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that (5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile in lab experiments is its high potency and selectivity. The compound has shown promising results in vitro and in vivo studies, making it a valuable tool for researchers. However, one limitation is the lack of information on its pharmacokinetics and toxicity, which may affect its suitability for clinical use.

Future Directions

There are several future directions for research on (5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Further studies on its mechanism of action and pharmacokinetics are also needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of (5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile involves the reaction of 2-oxospiro[indoline-3,4'-pyrrolidine]-1'-acetonitrile with butylamine in the presence of a catalyst. The yield of the compound can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

(5'-butyl-2'-oxospiro[1,3-dioxolane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been studied extensively for its potential applications in various fields of research. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders. The compound has also been investigated for its antibacterial and antifungal properties.